![molecular formula C17H13NO2 B071114 5-Methyl-2-phenylquinoline-4-carboxylic acid CAS No. 174636-96-5](/img/structure/B71114.png)
5-Methyl-2-phenylquinoline-4-carboxylic acid
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Overview
Description
5-Methyl-2-phenylquinoline-4-carboxylic acid (MPQC) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPQC belongs to the class of quinoline derivatives and has been shown to possess several interesting biological properties.
Scientific Research Applications
5-Methyl-2-phenylquinoline-4-carboxylic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to possess anti-cancer properties by inducing apoptosis in cancer cells. This compound has also been shown to inhibit the growth of cancer cells by interfering with the cell cycle. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease. This compound has been shown to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain. This compound has also been studied for its potential applications in the treatment of cardiovascular diseases. This compound has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of 5-Methyl-2-phenylquinoline-4-carboxylic acid is not fully understood. However, it is believed that this compound exerts its biological effects by interacting with various cellular targets. This compound has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C. This compound has also been shown to interfere with the function of ion channels, such as the N-methyl-D-aspartate (NMDA) receptor. This compound has also been shown to modulate the expression of several genes involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to possess several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells by activating caspase enzymes. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest. This compound has been shown to reduce oxidative stress and inflammation in the brain by increasing the activity of antioxidant enzymes and reducing the production of pro-inflammatory cytokines. This compound has also been shown to improve cardiovascular function by reducing inflammation and improving endothelial function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-Methyl-2-phenylquinoline-4-carboxylic acid in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes this compound a promising candidate for the development of anti-cancer drugs. Another advantage of using this compound in lab experiments is its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 5-Methyl-2-phenylquinoline-4-carboxylic acid. One direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of the mechanism of action of this compound. Further studies are needed to fully understand how this compound exerts its biological effects. Another direction is the development of more potent and selective this compound analogs for the treatment of cancer and other diseases. Finally, the potential applications of this compound in the field of regenerative medicine should be explored, as this compound has been shown to possess properties that promote tissue repair and regeneration.
Synthesis Methods
The synthesis of 5-Methyl-2-phenylquinoline-4-carboxylic acid can be achieved through several methods, including the Pfitzinger reaction, Friedländer synthesis, and the Skraup synthesis. The Pfitzinger reaction involves the condensation of anthranilic acid with an aldehyde in the presence of a strong acid catalyst. The Friedländer synthesis involves the condensation of 2-aminobenzophenone with an aldehyde in the presence of a Lewis acid catalyst. The Skraup synthesis involves the oxidation of aniline in the presence of an oxidizing agent, such as sulfuric acid, followed by the condensation of the resulting 2-aminoquinoline with an aldehyde. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product.
Properties
174636-96-5 | |
Molecular Formula |
C17H13NO2 |
Molecular Weight |
263.29 g/mol |
IUPAC Name |
5-methyl-2-phenylquinoline-4-carboxylic acid |
InChI |
InChI=1S/C17H13NO2/c1-11-6-5-9-14-16(11)13(17(19)20)10-15(18-14)12-7-3-2-4-8-12/h2-10H,1H3,(H,19,20) |
InChI Key |
XIIRDKOFVHVTQL-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=CC=C1)N=C(C=C2C(=O)O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=C2C(=CC=C1)N=C(C=C2C(=O)O)C3=CC=CC=C3 |
synonyms |
4-QUINOLINECARBOXYLIC ACID,5-METHYL-2-PHENYL- |
Origin of Product |
United States |
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